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Compound of Interest

Compound Name: EN460

Cat. No.: B15604809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of EN460, a selective

inhibitor of Endoplasmic Reticulum Oxidation 1 (ERO1), and protocols for the preparation of

stock solutions for in vitro and in vivo studies.

Introduction
EN460 is a cell-permeable small molecule that selectively targets the reduced, active form of

ERO1α, a key enzyme in disulfide bond formation within the endoplasmic reticulum.[1][2][3] By

inhibiting ERO1α, EN460 can prevent its reoxidation and has been shown to activate the

unfolded protein response (UPR), offering a potential therapeutic strategy for diseases such as

multiple myeloma.[1][4][5] Its empirical formula is C₂₂H₁₂ClF₃N₂O₄ and it has a molecular

weight of 460.79 g/mol .[2]

Solubility of EN460
EN460 is a solid, red-colored compound that is soluble in dimethyl sulfoxide (DMSO).[2][6] It is

insoluble in water and ethanol.[7] For consistent results, it is recommended to use fresh, high-

purity DMSO, as the presence of moisture can reduce the solubility of EN460.[7] If precipitation

is observed, gentle warming and sonication can be used to aid dissolution.[4]

Table 1: Solubility of EN460 in Various Solvents
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 50 108.51 [2][6]

DMSO 17 36.89 [7]

DMSO 12.5 27.13

Requires sonication,

warming, and heating

to 60°C.[4]

10% DMSO in 90%

Corn Oil
≥ 1.67 ≥ 3.62 Clear solution.[4]

10% DMSO, 40%

PEG300, 5% Tween-

80 in 45% Saline

≥ 1.25 ≥ 2.71 Clear solution.[4]

10% DMSO in 90%

(20% SBE-β-CD in

Saline)

1.25 2.71
Suspended solution;

requires sonication.[4]

Preparation of Stock Solutions
Proper preparation and storage of stock solutions are critical for obtaining reproducible

experimental results.

High-Concentration DMSO Stock Solution (e.g., 10 mM)
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution in cell culture media or other aqueous buffers for in vitro experiments.

Materials:

EN460 solid powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials
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Protocol:

Calculate the required mass of EN460 for the desired concentration and volume. For

example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 460.79 g/mol * 1000 mg/g = 4.6079 mg

Weigh out the calculated amount of EN460 powder and place it in a sterile vial.

Add the appropriate volume of fresh, anhydrous DMSO.

Vortex or sonicate the solution until the EN460 is completely dissolved. Gentle warming may

be applied if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Table 2: Example Volumes for Preparing Stock Solutions in DMSO

Desired Concentration Mass of EN460 (for 1 mL) Volume of DMSO

1 mM 0.46 mg 1 mL

5 mM 2.30 mg 1 mL

10 mM 4.61 mg 1 mL

In Vivo Formulation Preparation
For animal studies, EN460 can be formulated using co-solvents to ensure solubility and

bioavailability. The following is an example protocol using a mixture of DMSO, PEG300, Tween-

80, and saline.

Materials:

EN460 high-concentration DMSO stock solution (e.g., 12.5 mg/mL)
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PEG300

Tween-80

Sterile saline (0.9% NaCl)

Protocol:

To prepare 1 mL of the final formulation, start with 100 µL of a 12.5 mg/mL EN460 stock

solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix thoroughly.

This formulation should be prepared fresh before each use.

Storage and Stability
Solid EN460: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4]

Stock Solutions in DMSO: Store in aliquots at -80°C for up to 2 years or at -20°C for up to 1

year to prevent degradation from repeated freeze-thaw cycles.[4]

Mechanism of Action and Signaling Pathway
EN460 inhibits ERO1α, which leads to an accumulation of reduced proteins in the endoplasmic

reticulum, thereby inducing the Unfolded Protein Response (UPR).[1][3] The UPR is a cellular

stress response that aims to restore ER homeostasis.
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Caption: Signaling pathway of EN460 leading to the activation of the Unfolded Protein

Response.

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the general workflow for preparing a stock solution of EN460.
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Caption: Workflow for the preparation of an EN460 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

